Cas no 20754-21-6 (methyl 3-(4-chlorophenyl)prop-2-enoate)

• Product Name: methyl 3-(4-chlorophenyl)prop-2-enoate
• CAS No: 20754-21-6
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 1395982
• PubChem ID: 5314314
• Update Time: 2025-04-20

methyl 3-(4-chlorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-chlorophenyl)-, methyl ester, (2E)-
• methyl 3-(4-chlorophenyl)prop-2-enoate
• (E)-3-(4-chlorophenyl)-acrylic acid methyl ester
• CS-0369105
• Methyl p-chlorocinnamate
• NSC155559
• (2E)-3-(4-Chlorophenyl)-2-propenoic acid methyl ester
• Cinnamic acid, p-chloro-, methyl ester
• EN300-364933
• (E)-methyl3-(4-chlorophenyl)acrylate
• 7560-44-3
• CS-W015691
• BBL104052
• NS00047755
• CHEMBL2285934
• ghl.PD_Mitscher_leg0.367
• J-502043
• 2-Propenoic acid, 3-(4-chlorophenyl)-, methyl ester
• C1672
• NSC-155559
• (E)-methyl 3-(4-chlorophenyl)acrylate
• 20754-21-6
• methyl (2E)-3-(4-chlorophenyl)prop-2-enoate
• 4-Chlorocinnamic Acid Methyl Ester
• DTXSID101194681
• Methyl 3-(4-chlorophenyl)acrylate
• (E)-3-(4-chloro-phenyl)-acrylic acid methyl ester
• methyl (E)-3-(4-chlorophenyl)prop-2-enoate
• AKOS005068361
• STL557866
• FS-4273
• 3-(4-Chlorophenyl)-acrylic acid methyl ester
• BP-12845
• SCHEMBL198277
• Methyl 4-chlorocinnamate
• EINECS 231-451-3
• A838459
• NSC 155559
• EN300-186970

• Inchi： 1S/C10H9ClO2/c1-13-10(12)7-4-8-2-5-9(11)6-3-8/h2-7H,1H3/b7-4+
• InChI Key： IIBXQGYKZKOORG-QPJJXVBHSA-N
• SMILES： ClC1C=CC(/C=C/C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 196.02917
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters